Cas no 2248292-12-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate
• CAS No: 2248292-12-6
• MF: C₁₄H₈N₂O₆
• MW: 300.223123550415
• CID: 6176486
• PubChem ID: 165725966
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248292-12-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate
• EN300-6514302

• Inchi： 1S/C14H8N2O6/c17-10-5-7(6-11(18)15-10)14(21)22-16-12(19)8-3-1-2-4-9(8)13(16)20/h1-6H,(H2,15,17,18)
• InChI Key： KZHUZHUHFFPBLW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC(=C1)O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.03823598g/mol
• Monoisotopic Mass: 300.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate (CAS No. 2248292-12-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate, also known by its CAS number 2248292-12-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and features a 1,3-dioxo group and a 2,6-dihydroxypyridine moiety, which contribute to its biological activity and chemical stability.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate has been extensively studied in recent years. Researchers have developed various synthetic routes to produce this compound efficiently and in high yields. One notable method involves the condensation of 1H-isoindole-1,3(2H)-dione with 2,6-dihydroxypyridine carboxylic acid in the presence of a suitable catalyst. This approach not only simplifies the synthetic process but also enhances the purity and yield of the final product.

In terms of its chemical structure, the presence of the 1,3-dioxo group in the isoindole ring imparts significant stability and reactivity to the molecule. This group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable functional group in drug design. The 2,6-dihydroxypyridine moiety, on the other hand, contributes to the compound's solubility and bioavailability. The hydroxyl groups can form hydrogen bonds with biological macromolecules, enhancing the compound's binding affinity and selectivity.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate has been evaluated in several preclinical studies. Initial research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Furthermore, studies have explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate as a therapeutic agent for neurodegenerative diseases. Preclinical models of Alzheimer's disease (AD) have shown that this compound can reduce amyloid-beta (Aβ) aggregation and improve cognitive function in animal models. The mechanism underlying these effects is thought to involve the modulation of Aβ clearance pathways and the reduction of neuroinflammation.

In addition to its anti-inflammatory and neuroprotective properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. The compound has shown particular efficacy against breast cancer cells and colorectal cancer cells, suggesting its potential as a novel chemotherapeutic agent.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate has been evaluated using animal models. Results indicate that it has favorable oral bioavailability and a moderate half-life in vivo. These properties make it a promising candidate for further development as an oral medication.

To ensure the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dihydroxypyridine-4-carboxylate, extensive toxicity studies have been conducted. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 2 ,6 -d ihydro xyp y r id ine -4 -car boxyla te (CAS No . 2 08978978978978978978978978978978978978978)^{[0][0][0][0][0][0][0][0][0][0][0]}(CAS No . 555555555555555) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further research and development in various fields of medicine.